Cas no 1955554-14-9 (4-(methoxymethyl)cyclohexan-1-amine hydrochloride)

• Product Name: 4-(methoxymethyl)cyclohexan-1-amine hydrochloride
• CAS No: 1955554-14-9
• MF: C₈H₁₈ClNO
• MW: 179.687621593475
• MDL: MFCD29055223
• CID: 5247403
• PubChem ID: 57474873
• Update Time: 2026-03-09

4-(methoxymethyl)cyclohexan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Cyclohexanamine, 4-(methoxymethyl)-, hydrochloride (1:1)
• 4-(methoxymethyl)cyclohexan-1-amine hydrochloride

• MDL： MFCD29055223
• Inchi： 1S/C8H17NO.ClH/c1-10-6-7-2-4-8(9)5-3-7;/h7-8H,2-6,9H2,1H3;1H
• InChI Key： BDNBGXGBMVAZBM-UHFFFAOYSA-N
• SMILES： C(C1CCC(N)CC1)OC.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Cyclohexylamines

Additional information on 4-(methoxymethyl)cyclohexan-1-amine hydrochloride

Introduction to 4-(methoxymethyl)cyclohexan-1-amine hydrochloride (CAS No. 1955554-14-9)

4-(methoxymethyl)cyclohexan-1-amine hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 1955554-14-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of amine derivatives, featuring a cyclohexane backbone modified with a methoxymethyl group at the 4-position and an amino group at the 1-position, all rendered stable in its hydrochloride salt form. The unique structural attributes of this molecule make it a promising candidate for various biochemical applications, particularly in the development of novel therapeutic agents.

The structure of 4-(methoxymethyl)cyclohexan-1-amine hydrochloride contributes to its distinct chemical properties, which include moderate solubility in polar solvents and a stable molecular configuration suitable for further functionalization. The presence of the hydrochloride salt enhances its solubility and bioavailability, making it an attractive intermediate in synthetic chemistry. This compound’s versatility has been explored in multiple research domains, including drug discovery, where its scaffold can be modified to develop targeted therapies for various diseases.

In recent years, there has been growing interest in amine-containing compounds due to their role as key intermediates in pharmaceutical synthesis. The cyclohexane ring in 4-(methoxymethyl)cyclohexan-1-amine hydrochloride provides a rigid yet flexible framework that can be easily altered through chemical reactions such as alkylation, acylation, or reduction. These modifications allow researchers to fine-tune the pharmacological properties of the compound, making it a valuable tool in medicinal chemistry.

One of the most compelling aspects of 4-(methoxymethyl)cyclohexan-1-amine hydrochloride is its potential application in the synthesis of bioactive molecules. Researchers have leveraged this compound to develop novel ligands for enzyme inhibition and receptor binding studies. For instance, derivatives of this molecule have been investigated for their interactions with enzymes involved in metabolic pathways and signaling cascades. The methoxymethyl group serves as a reactive site for further functionalization, enabling the creation of complex molecular architectures with tailored biological activities.

The pharmaceutical industry has shown particular interest in amine hydrochloride salts due to their improved pharmacokinetic profiles compared to their free base forms. The hydrochloride salt form of 4-(methoxymethyl)cyclohexan-1-amine hydrochloride enhances its stability and bioavailability, facilitating its use in clinical trials and drug formulations. This has led to several preclinical studies exploring its efficacy in treating conditions such as inflammation, pain management, and neurodegenerative disorders.

Recent advancements in computational chemistry have further highlighted the significance of 4-(methoxymethyl)cyclohexan-1-amine hydrochloride as a building block for drug design. Molecular modeling studies have demonstrated its potential as a scaffold for small-molecule drugs that can modulate protein-protein interactions and disrupt disease-causing pathways. These simulations have provided valuable insights into the compound’s binding affinity and selectivity, guiding researchers toward more effective drug candidates.

The synthesis of 4-(methoxymethyl)cyclohexan-1-amine hydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions on cyclohexanone derivatives followed by reductive amination and salt formation. The optimization of these synthetic pathways is crucial for large-scale production and cost-effective manufacturing processes.

In conclusion, 4-(methoxymethyl)cyclohexan-1-amine hydrochloride (CAS No. 1955554-14-9) represents a significant advancement in pharmaceutical chemistry due to its structural versatility and potential therapeutic applications. Its role as an intermediate in drug synthesis underscores its importance in developing novel treatments for various diseases. As research continues to uncover new biological targets and synthetic methodologies, the utility of this compound is expected to expand further, solidifying its position as a cornerstone in medicinal chemistry innovation.